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Compound of Interest

Compound Name:
1,4-

Bis(dicyclohexylphosphino)butane

Cat. No.: B1583941 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,4-Bis(dicyclohexylphosphino)butane, also known as dcypb, is a bidentate phosphine

ligand commonly used in catalysis, particularly in cross-coupling reactions. Like many

phosphine ligands, dcypb is sensitive to atmospheric oxygen, which can lead to the formation

of the corresponding phosphine oxide, rendering it inactive for its intended catalytic purpose.

Therefore, stringent inert atmosphere techniques are mandatory for its storage and handling to

ensure its integrity and reactivity. These application notes provide detailed protocols for

handling dcypb using standard inert atmosphere techniques, namely in a glovebox or with a

Schlenk line.

Properties and Stability
While specific quantitative data on the rate of oxidation of dcypb is not readily available in the

literature, it is widely recognized as an air-sensitive solid.[1][2] The sensitivity arises from the

lone pair of electrons on the phosphorus atoms, which are susceptible to oxidation.

Table 1: Physicochemical Properties of 1,4-Bis(dicyclohexylphosphino)butane
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Property Value Reference

CAS Number 65038-36-0

Molecular Formula (C₆H₁₁)₂P(CH₂)₄P(C₆H₁₁)₂ [3]

Molecular Weight 450.66 g/mol [3]

Appearance White to off-white solid/powder

Melting Point Not specified

Solubility

Soluble in many organic

solvents (e.g., THF, toluene,

dichloromethane)

Air Sensitivity Sensitive to oxidation in air [1][2]

Moisture Sensitivity Handle in a dry environment [1][4]

Safety Precautions
Before handling 1,4-Bis(dicyclohexylphosphino)butane, it is crucial to read and understand

its Safety Data Sheet (SDS).[1] Standard personal protective equipment (PPE) should be worn

at all times.

Table 2: Personal Protective Equipment (PPE) Recommendations
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PPE Specification Rationale

Eye Protection

Safety glasses or goggles. A

face shield is recommended

when handling larger

quantities.[4]

Protects against splashes and

solid particles.

Hand Protection
Nitrile gloves. Consider

double-gloving.

Provides a barrier against skin

contact.

Body Protection Flame-resistant lab coat.

Protects against spills and

potential ignition of flammable

solvents.[4]

Respiratory Protection

Use in a well-ventilated area,

such as a fume hood or

glovebox.[1]

Prevents inhalation of fine

particles.

Emergency Procedures:

Skin Contact: Wash the affected area with soap and plenty of water.[1]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[1]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration and consult

a physician.[1]

Spills: Spills should be managed under an inert atmosphere if possible. If a spill occurs in the

open, it should be cleaned up promptly, minimizing dust generation.[1]

Experimental Protocols
The two primary methods for handling air-sensitive solids like dcypb are using a glovebox or a

Schlenk line.[5][6][7]

Glovebox Technique
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A glovebox provides the most controlled environment for handling air-sensitive compounds by

maintaining a continuously purified inert atmosphere (typically argon or nitrogen).[8][9][10]

Protocol for Weighing and Dispensing dcypb in a Glovebox:

Preparation: Ensure the glovebox has a low oxygen (<10 ppm) and moisture (<10 ppm)

atmosphere.

Transfer of Materials: Bring a clean, dry vial or flask, a spatula, and a weighing boat into the

glovebox through the antechamber. Cycle the antechamber with vacuum and inert gas at

least three times to remove atmospheric contaminants.[6]

Weighing: Inside the glovebox, carefully open the container of dcypb. Using a clean spatula,

transfer the desired amount of the solid onto the weighing boat on a tared balance.

Dispensing: Transfer the weighed dcypb from the weighing boat into the reaction flask or

vial.

Sealing: Securely cap the reaction flask and the stock container of dcypb.

Removal from Glovebox: The sealed reaction flask can now be removed from the glovebox

for use in subsequent reactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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